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CAS No.: 88882-28-4

Cat. No.: B1282257
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The benzoxazolone nucleus is a prominent heterocyclic scaffold that has garnered significant
attention from medicinal chemists.[1] Its unique combination of features—a planar, aromatic
system fused to a cyclic carbamate (lactam)—makes it an ideal framework for drug design.[2]
These properties, including a weakly acidic N-H proton (in the unsubstituted parent), a balance
of lipophilic and hydrophilic regions, and multiple sites for chemical modification, allow for fine-
tuning of pharmacokinetic and pharmacodynamic profiles.[2]

Consequently, the benzoxazolone ring system is a core component in a diverse array of
biologically active molecules, with applications ranging from anticancer and anti-inflammatory
agents to neuroprotective compounds and insecticides.[2] The compound of focus, 3,5-
Dimethyl-1,3-benzoxazol-2(3H)-one, represents a specific, functionalized iteration of this
important scaffold. The methylation at the N-3 position blocks the acidic proton, altering its
hydrogen bonding capability and metabolic profile, while the methyl group at the C-5 position
provides a vector for probing steric and electronic interactions within biological targets.

Nomenclature and Structural Elucidation
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The systematic IUPAC name for the topic compound is 3,5-dimethyl-1,3-benzoxazol-2(3H)-one.
Let's deconstruct this name according to IUPAC principles:[3][4]

benzoxazol: Indicates a benzene ring fused to an oxazole ring.
e -2-one: Specifies a ketone (C=0) group at position 2 of the heterocyclic ring.

e (3H)-one: In the parent scaffold, this denotes the presence of a hydrogen atom on the
nitrogen at position 3, which allows the "one" (ketone) to exist. This is standard nomenclature
for indicating the location of saturation in a heterocyclic system that could otherwise be
aromatic.[5]

e 1,3-: The numbers 1 and 3 denote the positions of the oxygen and nitrogen atoms in the five-
membered ring, respectively.

o 3,5-dimethyl-: This prefix indicates two methyl (-CHs) substituents. The locant '3' specifies a
methyl group attached to the nitrogen atom, and the locant '5' places the second methyl
group on the benzene ring.

Synonyms such as "3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one" are also used and are
structurally correct, explicitly stating the saturation of the heterocyclic part of the ring system.[5]

[6]
Caption: Structure of 3,5-dimethyl-1,3-benzoxazol-2(3H)-one with IUPAC numbering.

Physicochemical Properties

While experimental data for this specific derivative is not widely published, its properties can be
reliably predicted based on the parent scaffold and the influence of the methyl substituents.
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Property

Value
(Predicted/Annotated)

Justification & References

Molecular Formula CoHsNO2 Calculated from structure.
Molecular Weight 163.17 g/mol Calculated from formula.
) ) ] Typical for small, crystalline
Appearance White to off-white solid ]
organic molecules.[5]
The parent, 2(3H)-
benzoxazolone, melts at 139-
) ) 141°C.[7] N- and C-
Melting Point <139-141 °C ) )
methylation often disrupts
crystal packing, leading to a
slightly lower melting point.
) The addition of two methyl
Soluble in methanol, ethanol, ] ) o
- groups increases lipophilicity
Solubility DMSO, DMF, ethyl acetate.

Sparingly soluble in water.

compared to the parent

scaffold.

logP (Octanol/Water)

~1.5-20

The logP of the parent is ~1.3.
[8] Each methyl group typically
increases logP by ~0.5, though
intramolecular effects modify
this.

pKa

Not applicable (no acidic

proton)

The N-H proton (pKa ~9.5 in
parent) is replaced by a methyl
group, removing its acidic

character.

Synthesis and Purification Protocol

The synthesis of 3,5-dimethyl-1,3-benzoxazol-2(3H)-one can be efficiently achieved via a two-

step process starting from a commercially available substituted aminophenol.

Overall Reaction: 2-Amino-4-methylphenol - 5-methyl-1,3-benzoxazol-2(3H)-one - 3,5-

dimethyl-1,3-benzoxazol-2(3H)-one
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Step 1: Cyclization to form 5-methyl-1,3-benzoxazol-
2(3H)-one

This step involves the formation of the core benzoxazolone ring via cyclocarbonylation of the
aminophenol. Using a safe and stable carbonylating agent like ethyl imidazole-1-carboxylate
(EImC) is preferable to hazardous alternatives like phosgene.[9][10]

e Materials: 2-Amino-4-methylphenol, Ethyl imidazole-1-carboxylate (EImC) or Ethyl
Chloroformate, Potassium Carbonate (K2COs3), Tetrahydrofuran (THF, anhydrous).

e Procedure:

o To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 2-
amino-4-methylphenol (1.0 eq).

o Add anhydrous THF as the solvent (approx. 10 mL per gram of aminophenaol).
o Add finely ground potassium carbonate (1.5 eq) to the suspension.

o Add the carbonylating agent, EImC (1.2 eq), to the mixture. The use of a slight excess
ensures complete consumption of the starting material. K2COs acts as the base to
facilitate the reaction.[9]

o Heat the mixture to reflux (approx. 66°C) and maintain for 12-18 hours. Monitor the
reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 1:1 mixture of ethyl
acetate:hexane).

o After completion, cool the reaction to room temperature and remove the THF under
reduced pressure using a rotary evaporator.

o Quench the residue with water and extract the product with ethyl acetate (3 x 50 mL). The
organic layers are combined.

o Wash the combined organic layers with brine, dry over anhydrous sodium sulfate
(Na=S0a), filter, and concentrate in vacuo to yield the crude 5-methyl-1,3-benzoxazol-
2(3H)-one.
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o Purify the crude product by column chromatography on silica gel or by recrystallization
from an appropriate solvent system (e.g., ethanol/water).

Step 2: N-Methylation

This step involves the selective alkylation of the nitrogen atom of the benzoxazolone ring.

o Materials: 5-methyl-1,3-benzoxazol-2(3H)-one, Methyl lodide (CHsl) or Dimethyl Sulfate
((CH3)2S0a4), Sodium Hydride (NaH, 60% dispersion in mineral oil) or Potassium Carbonate
(K2CO:s), Dimethylformamide (DMF, anhydrous) or Acetone.

e Procedure:

o To a flame-dried, three-neck flask under an inert atmosphere (N2 or Ar), add 5-methyl-1,3-
benzoxazol-2(3H)-one (1.0 eq).

o Add anhydrous DMF as the solvent.
o Cool the solution to 0°C in an ice bath.

o Carefully add sodium hydride (1.1 eq) portion-wise. NaH is a strong, non-nucleophilic base
that deprotonates the nitrogen to form the corresponding anion, a potent nucleophile.

o Allow the mixture to stir at 0°C for 30 minutes.

o Slowly add methyl iodide (1.2 eq) dropwise via syringe. The reaction is exothermic and
should be controlled.

o Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

o Upon completion, carefully quench the reaction by slowly adding saturated aqueous
ammonium chloride (NH4Cl) solution at 0°C.

o Extract the product with ethyl acetate (3 x 50 mL).

o Wash the combined organic layers with water and brine, dry over Na2SOa, filter, and
concentrate.
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o Purify the final product, 3,5-dimethyl-1,3-benzoxazol-2(3H)-one, by silica gel column
chromatography (eluting with a gradient of ethyl acetate in hexane) to yield a pure solid.

Step 1: Cyclization Step 2: N-Methylation

5-methyl—l,3—benzoxazol-2(3H)-on9 G—methyl-1,3-benzoxaml-2(3H)—on9—>

EImC or EtOCOCI,
K2COs, THF, Reflux

2-Amino-4-methylphenol

3,5-dimethyl-1,3-benzoxazol-2(3H)-one

Click to download full resolution via product page

Caption: Two-step synthesis workflow for 3,5-dimethyl-1,3-benzoxazol-2(3H)-one.

Spectroscopic and Analytical Characterization

Predictive spectroscopic data is crucial for confirming the identity and purity of the synthesized
compound. The following are expected values based on analyses of structurally similar
compounds.[11][12][13]
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Technique Expected Observations

Aromatic Protons: Three signals in the aromatic
region (~6.8-7.2 ppm). A singlet for H-4, a
doublet for H-6, and a doublet for H-7. N-Methyl
Protons: A sharp singlet at ~3.3-3.5 ppm,

1H NMR

integrating to 3H. C5-Methyl Protons: A sharp
singlet at ~2.3-2.5 ppm, integrating to 3H.

Carbonyl Carbon: A signal in the downfield
region, ~154-156 ppm. Aromatic Carbons:

13C NMR Multiple signals between ~108-145 ppm. N-
Methyl Carbon: A signal around ~28-30 ppm.
C5-Methyl Carbon: A signal around ~20-22 ppm.

C=0 Stretch (Lactam): A strong, sharp
absorption band at ~1750-1770 cm~1. C-O-C
Stretch: A band around ~1250 cm~1. Aromatic
C=C sStretch: Bands in the ~1600-1450 cm~!
region. C-H Stretch (sp?): Bands just below
3000 cm™2.

FT-IR (ATR)

[M+H]*: Expected at m/z = 164.07. [M+Na]*:

Mass Spec. (ESI+
pec. ( ) Expected at m/z = 186.05.

Chemical Reactivity and Mechanistic Insights

The reactivity of 3,5-dimethyl-1,3-benzoxazol-2(3H)-one is dominated by the characteristics of
its fused ring system.

» Aromatic Ring: The benzene portion of the molecule can undergo electrophilic aromatic
substitution (e.g., nitration, halogenation). The directing effects will be governed by the
activating, ortho-para directing methyl group (at C5) and the deactivating, meta-directing
effect of the fused oxazolone ring.

o Lactam (Carbamate) Moiety: The cyclic carbamate is generally stable. However, under harsh
basic or acidic conditions, it can undergo hydrolysis to open the ring, yielding the parent 2-
amino-4-methylphenol.[14] The carbonyl group is not highly reactive towards nucleophiles
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due to the delocalization of the nitrogen lone pair into the C=0 bond, which gives it
significant amide character.

o Methyl Groups: The C5-methyl group can potentially be oxidized under strong conditions.
The N-methyl group is chemically robust.

(3,5-dimethyl-1,3-benzoxazol-2(3H)-one)

e.g., HNO3/H2S04 \Strong Acid/Base, Heat

Electrophilic Aromatic
Substitution (EAS)

[Substituted Benzoxazolone]

(e.g., at C6 or C4) (2-Am1no-4-methylphenoD

Click to download full resolution via product page

Caption: Key reactivity pathways for the 3,5-dimethyl-1,3-benzoxazol-2(3H)-one scaffold.

Applications in Drug Discovery: A Scaffold for c-Met
Kinase Inhibitors

A primary area of interest for the benzoxazolone scaffold is in the development of kinase
inhibitors for cancer therapy.[2][15] Specifically, it has proven to be a valuable core for
designing inhibitors of the c-mesenchymal-epithelial transition (c-Met) receptor tyrosine kinase.
[16]

The HGF/c-Met signaling pathway, when dysregulated, is a critical driver of tumor growth,
invasion, and metastasis in numerous human cancers.[16][17] Therefore, inhibiting c-Met is a
highly validated therapeutic strategy. Small molecule inhibitors typically function by competing
with ATP in the kinase domain's binding pocket.
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The benzoxazolone scaffold is well-suited for this role. Its planar, bicyclic structure can engage
in Tt-1t stacking interactions with aromatic residues in the ATP binding site, serving as an
effective "hinge-binding" motif.[15] The substituents at the N-3 and C-5 positions can be
modified to extend into other pockets of the active site, thereby enhancing potency and
selectivity. The 3,5-dimethyl substitution pattern represents a simple yet informative decoration
of the core scaffold for initial structure-activity relationship (SAR) studies.

c-Met Receptor 3,5-Dimethyl-1,3-benzoxazol-

2(3H)-one Scaffold

7/
7/

Leads to /’/Blocks ATP Site

/
/
7/

Dimerization &
Autophosphorylation

Activates

y
Downstream Signaling
(RAS/MAPK, PI3K/AKT)

Promotes

Tumor Growth,

Invasion, Angiogenesis

Click to download full resolution via product page
Caption: Role of the benzoxazolone scaffold in blocking the c-Met signaling pathway.

Conclusion

3,5-Dimethyl-1,3-benzoxazol-2(3H)-one is a valuable chemical entity, not only as a distinct
compound but as a representative of the pharmacologically powerful benzoxazolone class. Its
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straightforward synthesis and the amenability of its core structure to chemical modification

make it an excellent starting point for library synthesis and lead optimization campaigns. Its

relevance as a scaffold for potent kinase inhibitors, such as those targeting c-Met, underscores

its importance for professionals in drug discovery and development. This guide has provided

the foundational chemical knowledge required to synthesize, characterize, and strategically

employ this compound in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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